5-Bromo-3-(trifluoromethyl)pyridine-2-carboxylic acid
Overview
Description
5-Bromo-3-(trifluoromethyl)pyridine-2-carboxylic acid is an intermediate used in the synthesis of β-secretase (BACE) inhibitors . It is a key structural motif in active agrochemical and pharmaceutical ingredients .
Synthesis Analysis
The synthesis of trifluoromethylpyridine (TFMP) derivatives, including 5-Bromo-3-(trifluoromethyl)pyridine-2-carboxylic acid, has been a significant focus in the agrochemical and pharmaceutical industries . For instance, 5-Bromo-2-methoxy-3-(trifluoromethyl)pyridine, which can be prepared from 2,3-CTF, is employed as a key intermediate for the preparation of icenticaftor .Molecular Structure Analysis
The molecular structure of 5-Bromo-3-(trifluoromethyl)pyridine-2-carboxylic acid comprises a pyridine ring with a bromine atom at the 5th position and a trifluoromethyl group at the 3rd position. The 2nd position of the pyridine ring is substituted with a carboxylic acid group .Physical And Chemical Properties Analysis
The molecular weight of 5-Bromo-3-(trifluoromethyl)pyridine-2-carboxylic acid is 270.00 g/mol . It has a hydrogen bond donor count of 1 and a hydrogen bond acceptor count of 6 . Its exact mass and monoisotopic mass are 268.92993 g/mol . The topological polar surface area is 50.2 Ų .Scientific Research Applications
Agrochemical Industry
5-Bromo-3-(trifluoromethyl)pyridine-2-carboxylic acid: is a valuable intermediate in the synthesis of agrochemicals. The trifluoromethylpyridine (TFMP) derivatives, to which this compound belongs, are extensively used in crop protection . They are key components in the development of new pesticides that offer enhanced effectiveness due to the unique properties imparted by the fluorine atoms and the pyridine ring structure.
Pharmaceutical Development
This compound serves as an intermediate in the creation of β-secretase (BACE) inhibitors . BACE inhibitors are a class of drugs that hold promise for the treatment of Alzheimer’s disease by preventing the formation of amyloid plaques, which are indicative of this condition.
Material Science
In material science, TFMP derivatives are explored for their potential in creating novel materials with unique properties. The presence of fluorine atoms can significantly alter the physical characteristics of materials, making them suitable for specialized applications .
Chemical Research
The compound is used in chemical research as a building block for synthesizing various organic molecules. Its reactivity and structural motif make it a versatile intermediate for constructing complex chemical entities .
Biochemistry
In biochemistry, the compound’s derivatives are investigated for their biological activity. The combination of fluorine atoms and the pyridine structure is believed to contribute to the biological efficacy of molecules, making them useful in studying biochemical pathways and processes .
Environmental Science
TFMP derivatives, including 5-Bromo-3-(trifluoromethyl)pyridine-2-carboxylic acid , are studied for their environmental impact, particularly in the context of pest control and their potential effects on ecosystems . The development of environmentally friendly pesticides that minimize ecological disruption is a key area of research.
Mechanism of Action
Target of Action
Trifluoromethylpyridines, a group to which this compound belongs, are known to be used in the pharmaceutical industry and have been found to interact with various biological targets .
Mode of Action
It’s known that the trifluoromethyl group in pyridines contributes to the unique physicochemical properties of the fluorine atom and the unique characteristics of the pyridine moiety . These properties can influence the compound’s interaction with its targets.
Biochemical Pathways
Trifluoromethylpyridines are known to play a role in various biochemical pathways in the context of pharmaceutical and agrochemical applications .
Pharmacokinetics
The compound has a predicted boiling point of 288.0±40.0 °C and a predicted density of 1.863±0.06 g/cm3 . These properties might influence its bioavailability.
Result of Action
Compounds containing a trifluoromethyl group are known to have significant biological activities, which are thought to be due to the unique properties of the fluorine atom and the pyridine moiety .
properties
IUPAC Name |
5-bromo-3-(trifluoromethyl)pyridine-2-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H3BrF3NO2/c8-3-1-4(7(9,10)11)5(6(13)14)12-2-3/h1-2H,(H,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PQVPMPDGEIKZRG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=NC(=C1C(F)(F)F)C(=O)O)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H3BrF3NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70718761 |
Source
|
| Record name | 5-Bromo-3-(trifluoromethyl)pyridine-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70718761 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
270.00 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1211580-84-5 |
Source
|
| Record name | 5-Bromo-3-(trifluoromethyl)-2-pyridinecarboxylic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1211580-84-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 5-Bromo-3-(trifluoromethyl)pyridine-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70718761 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 5-Bromo-3-(trifluoromethyl)pyridine-2-carboxylic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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